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Compound of Interest

Compound Name: 5-Methyl-3-heptene

Cat. No.: B1631048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 5-Methyl-3-
heptene. The information is compiled to ensure the safety of laboratory personnel and the

integrity of the chemical.

Chemical and Physical Properties
5-Methyl-3-heptene is a flammable liquid. Its physical and chemical properties are

summarized in the table below. This data is essential for understanding its behavior under

various laboratory conditions.
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Property Value Source

Molecular Formula C₈H₁₆ [1][2]

Molecular Weight 112.21 g/mol [1]

Appearance Colorless liquid [2][3]

Boiling Point 115.24 °C (estimated) [3]

Flash Point
11.90 °C (53.00 °F)

(estimated)
[3]

Specific Gravity 0.71 [2]

Vapor Pressure
22.796 mmHg @ 25 °C

(estimated)
[3]

Water Solubility
12.35 mg/L @ 25 °C

(estimated)
[3]

Purity Min. 98.0% (GC) [2]

Health and Safety Hazards
5-Methyl-3-heptene is classified as a highly flammable liquid and vapor[1]. It may cause skin

irritation, and vapor inhalation can lead to irritation of the nasal and respiratory passages,

headache, dizziness, nausea, and central nervous system depression[4].

GHS Hazard Statements:

H225: Highly flammable liquid and vapor[1].

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking[5].

P233: Keep container tightly closed[5].

P240: Ground and bond container and receiving equipment[5].
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P241: Use explosion-proof electrical/ventilating/lighting equipment[5].

P242: Use non-sparking tools[5].

P243: Take action to prevent static discharges[5].

P280: Wear protective gloves/protective clothing/eye protection/face protection[6].

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower[5].

P370+P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish[5].

P403+P235: Store in a well-ventilated place. Keep cool[5].

P501: Dispose of contents/container to an approved waste disposal plant[5].

Experimental Protocols
3.1. General Handling Protocol

Work Area: Conduct all work with 5-Methyl-3-heptene in a well-ventilated area, preferably

within a certified chemical fume hood[4].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield[4].

Hand Protection: Wear compatible chemical-resistant gloves. Inspect gloves for integrity

before each use[4].

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.

Dispensing:

Use only non-sparking tools and equipment[5].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://static.cymitquimica.com/products/IN/pdf/sds-DA000ZBJ.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.benchchem.com/product/b1631048?utm_src=pdf-body
https://www.expotechusa.com/SDS_fil/1241381.pdf
https://www.expotechusa.com/SDS_fil/1241381.pdf
https://www.expotechusa.com/SDS_fil/1241381.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/m48805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ground and bond all containers and receiving equipment to prevent static discharge[5].

Avoid breathing vapors[4].

Heating: This substance is heat-sensitive[2]. Avoid direct heating. If heating is necessary,

use a water bath or heating mantle with precise temperature control. Keep away from open

flames and other ignition sources[5].

3.2. Storage Protocol

Container: Store in a tightly closed container[5].

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition[5].

Incompatible Materials: Keep away from strong oxidizing agents, bases, and strong reducing

agents[5].

Storage Temperature: Store in a cool place[5].

3.3. Spill and Emergency Procedures

Small Spills:

Eliminate all ignition sources.

Ventilate the area.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Place the contaminated material in a sealed, labeled container for disposal.

Large Spills:

Evacuate the area immediately.

Contact emergency services.

Prevent the spill from entering drains or waterways.
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First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician[6].

Skin Contact: Wash off with soap and plenty of water. Consult a physician[6].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician[6].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician[4][6].

3.4. Disposal Protocol

Dispose of 5-Methyl-3-heptene and its containers in accordance with local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this

material[5]. Do not allow the product to enter drains[6].

Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 5-
Methyl-3-heptene.
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Caption: Workflow for Safe Handling and Storage of 5-Methyl-3-heptene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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